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Compound of Interest

Compound Name: Allyl isobutyrate

CAS No.: 15727-77-2

Cat. No.: B096330

Get Quote

Allyl isobutyrate (CAS No. 15727-77-2) is an ester characterized by a fruity odor, finding utility

as a building block in organic synthesis and potentially in the formulation of flavoring agents.[1]

However, its utility in a laboratory or research setting is predicated on a thorough

understanding of its safety profile. The chemical reactivity and potential toxicity of this molecule

are not solely defined by its ester functional group but are significantly influenced by the

presence of the allyl moiety.

The primary toxicological concern stems from its metabolism. In vivo, allyl esters can undergo

hydrolysis to yield isobutyric acid and, more critically, allyl alcohol.[2] Allyl alcohol is a highly

toxic substance, classified as fatal in contact with skin and toxic if swallowed or inhaled.[3] This

metabolic pathway is the causal link to the systemic hazards associated with allyl isobutyrate
exposure. Therefore, all handling precautions must be implemented with the understanding that

the risk is not merely from the parent compound but also from its potent metabolite. This guide

provides a comprehensive framework for the safe handling, storage, and emergency

management of allyl isobutyrate, grounded in established safety protocols and an

understanding of its chemical nature.
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Section 1: Hazard Identification and Toxicological
Profile
A complete understanding of the hazards is the foundation of safe laboratory practice. Allyl
isobutyrate is a colorless liquid that presents multiple physical and health risks that must be

managed through robust control measures.[1]

Globally Harmonized System (GHS) Classification
The GHS classification provides a universally understood summary of the hazards.[4]

Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritation

(Category 2)

Warning
H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation

(Category 2A)

Warning
H319: Causes serious

eye irritation

Specific Target Organ

Toxicity, Single

Exposure (Category

3), Respiratory Tract

Irritation

Warning
H335: May cause

respiratory irritation

Flammable Liquids

(Category 3)
Warning

H226: Flammable

liquid and vapor

Physicochemical Properties
These properties are critical for assessing physical hazards like flammability and for designing

appropriate storage and handling procedures.
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Property Value Source

CAS Number 15727-77-2 [5]

Molecular Formula C₇H₁₂O₂ [5]

Molecular Weight 128.17 g/mol [5]

Boiling Point 126-129 °C [5]

Flash Point 42.8 °C [5]

Density 0.896 g/cm³ [5]

Solubility
Limited solubility in water;

soluble in organic solvents.
[1]

Section 2: The Hierarchy of Controls: Engineering
and Personal Protection
The most effective method for mitigating risk is to follow the hierarchy of controls. This principle

prioritizes the elimination or substitution of hazards first, followed by engineering controls,

administrative controls, and finally, personal protective equipment (PPE).
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Hierarchy of Controls for Allyl Isobutyrate Elimination
(Most Effective)

Substitution
(e.g., Use a less toxic analogue)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls: The First Line of Defense
Because allyl isobutyrate vapor can cause respiratory irritation (H335) and the substance is

toxic, all manipulations must be performed within a certified chemical fume hood to maintain a

safe atmospheric environment.[6] Given its classification as a flammable liquid, ventilation

systems and any electrical equipment in the immediate area must be explosion-proof.[7] Safety

showers and eyewash stations are mandatory and must be readily accessible and regularly

tested.[7]

Administrative Controls: Standard Operating
Procedures (SOPs)
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All personnel must be trained on the specific hazards of allyl isobutyrate. Laboratory protocols

should strictly forbid eating, drinking, and smoking in areas where this chemical is handled or

stored.[7][8] A key administrative control is to minimize the quantity of the chemical stored and

used for any given procedure.

Personal Protective Equipment (PPE): The Final Barrier
PPE is not a substitute for robust engineering controls but is essential for protecting against

direct contact.

Protection Type Specification Rationale and Causality

Hand Protection Nitrile or neoprene gloves.

Protects against skin irritation

(H315). Always check the

manufacturer's breakthrough

time data for the specific glove

material.[7]

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against serious eye

irritation (H319) from splashes.

A face shield should be worn in

addition to goggles when

transferring larger volumes.[7]

Skin/Body Protection
Flame-resistant laboratory

coat.

Protects skin from incidental

contact and provides a barrier

against fire hazards due to the

material's flammability.[6]

Respiratory Protection
Not required when using a

fume hood.

For spill response or in

situations with inadequate

ventilation, a NIOSH-approved

air-purifying respirator with an

organic vapor cartridge is

necessary.[7]

Section 3: Protocols for Safe Handling and Storage
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Adherence to strict protocols is non-negotiable when working with flammable and toxic

materials.

Step-by-Step Handling Protocol
Pre-Use Inspection: Before beginning work, verify the fume hood is functioning correctly.

Ensure the work area is clear of clutter and that all ignition sources (hot plates, open flames,

non-intrinsically safe equipment) are removed.[7]

Don PPE: Wear all required PPE as specified in Section 2.

Grounding and Bonding: To prevent static electricity discharge, which can ignite flammable

vapors, ensure that the container and receiving equipment are properly grounded and

bonded, especially during transfers of significant volumes.[9]

Use Appropriate Tools: Employ only non-sparking tools made from materials like brass or

bronze to prevent accidental ignition.[7][9]

Chemical Transfer: Dispense the liquid slowly and carefully to minimize splashing and vapor

generation.

Container Management: Keep the container tightly sealed when not in immediate use to

prevent the escape of flammable and irritating vapors.[6]

Post-Use: Thoroughly wash hands and any potentially exposed skin with soap and water

after handling is complete.[7]

Storage Protocol
Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[7][9]

Ignition Sources: The storage location must be free of heat, sparks, and open flames.[10]

Incompatibilities: Segregate allyl isobutyrate from incompatible materials. This is critical to

prevent violent reactions. Incompatible materials include:

Strong Oxidizing Agents (e.g., perchlorates, nitrates)[9][11]
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Strong Reducing Agents[9]

Strong Acids and Bases[6][11]

Container Integrity: Store in the original, tightly closed container. Ensure the container is

properly labeled with the chemical name and all relevant hazard warnings.[6]

Section 4: Emergency Procedures
Preparedness is key to mitigating the consequences of an accident. All personnel must be

familiar with these procedures.

Incident Occurs
(Spill, Fire, Exposure)

Assess Situation
(Is it safe to respond?)

Evacuate Area
Alert Others & Call for Help

No

Trained Personnel Respond
(Using appropriate PPE & equipment)

Yes

Provide First Aid

Exposure

Contain & Clean Spill

Spill

Extinguish Fire

Fire

Click to download full resolution via product page

Caption: A decision-making flowchart for responding to a chemical emergency.

First-Aid Measures
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Immediate and correct first aid can significantly reduce the severity of an injury.

Exposure Route First-Aid Protocol Rationale

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. Immediately call a

POISON CENTER or

physician.[7]

Inducing vomiting creates a

risk of aspirating the chemical

into the lungs, causing severe

chemical pneumonitis.

Inhalation

Remove the victim to fresh air

and keep them at rest in a

position comfortable for

breathing. Seek immediate

medical attention.[7]

Removes the individual from

the source of irritating vapors

to prevent further respiratory

damage.

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected skin with plenty of

soap and water for at least 15

minutes.[7][12]

Prompt decontamination is

essential to remove the irritant

and prevent absorption.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, removing contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[7][9]

Thorough irrigation is

necessary to dilute and

remove the chemical to

minimize damage to the eye.

Accidental Release (Spill) Protocol
Isolate and Secure: Immediately evacuate all non-essential personnel from the area.

Remove ALL sources of ignition.[2][12]

Ventilate: Increase ventilation to the area, if safe to do so.

Containment: For small spills, use an inert absorbent material like sand, vermiculite, or

commercial sorbent pads.[7] Do not use combustible materials like paper towels to absorb
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the spill.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

designated, sealable, and properly labeled container for hazardous waste disposal.[2]

Decontamination: Wash the spill area with a suitable solvent (e.g., ethanol) followed by soap

and water, collecting the cleaning materials as hazardous waste.[2]

Fire-Fighting Measures
Suitable Extinguishers: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[2]

[7]

Unsuitable Extinguishers: A direct water jet is not recommended as it may be ineffective and

can spread the flammable liquid.[11]

Specific Hazards: Vapors are heavier than air and may travel to a distant ignition source and

flash back.[11] Combustion will produce toxic fumes, including carbon monoxide.[7]

Protective Actions: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[6][9] Use water spray to keep fire-exposed containers cool and

prevent pressure buildup and potential explosion.[11]

Section 5: Waste Disposal
All waste materials, including the spilled substance, absorbent materials, and contaminated

clothing, must be treated as hazardous waste.

Regulatory Compliance: Disposal must be conducted in strict accordance with all applicable

local, state, and federal regulations.[7]

Procedure: Collect waste in sealed, properly labeled containers. Do not dispose of allyl
isobutyrate or its waste down the drain. Arrange for disposal through a licensed hazardous

waste management company.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1047.pdf
https://cameochemicals.noaa.gov/chemical/19735
https://www.benchchem.com/product/b096330/docs#introduction-understanding-the-intrinsic-hazards-of-allyl-isobutyrate
https://www.benchchem.com/product/b096330/docs#introduction-understanding-the-intrinsic-hazards-of-allyl-isobutyrate
https://www.benchchem.com/product/b096330/docs#introduction-understanding-the-intrinsic-hazards-of-allyl-isobutyrate
https://www.benchchem.com/product/b096330/docs#introduction-understanding-the-intrinsic-hazards-of-allyl-isobutyrate
https://www.benchchem.com/product/b096330?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

